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Get Quote

In the landscape of cancer research and drug discovery, the phosphatidylinositol 3-kinase

(PI3K) pathway is a critical signaling node, frequently dysregulated in various malignancies.

The alpha isoform of PI3K (PI3Kα), in particular, is a well-validated therapeutic target. To

facilitate robust target validation and drug development efforts, highly selective and potent tool

compounds are essential. This guide provides a comparative analysis of CNX-1351, a covalent

inhibitor of PI3Kα, with other established PI3Kα inhibitors, alpelisib and taselisib, offering

insights into its utility as a research tool.

Biochemical Potency and Isoform Selectivity
The efficacy and potential for off-target effects of a kinase inhibitor are largely determined by its

potency and selectivity. CNX-1351 distinguishes itself as a potent and highly selective covalent

inhibitor of PI3Kα. Unlike reversible inhibitors, covalent inhibitors form a permanent bond with

their target, which can lead to a more sustained biological effect.

Table 1: Comparison of In Vitro Potency (IC50) of PI3Kα Inhibitors
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Inhibitor
PI3Kα
(nM)

PI3Kβ
(nM)

PI3Kγ
(nM)

PI3Kδ
(nM)

Selectiv
ity for
PI3Kα
vs. β

Selectiv
ity for
PI3Kα
vs. γ

Selectiv
ity for
PI3Kα
vs. δ

CNX-

1351
6.8 166 240.3 3020 ~24-fold ~35-fold ~444-fold

Alpelisib 5 1200 250 290 ~240-fold ~50-fold ~58-fold

Taselisib 0.29 (Ki) 9.1 (Ki) 0.97 (Ki) 0.12 (Ki) ~31-fold

~3.3-fold

(less

selective)

~0.4-fold

(less

selective)

Note: Data for CNX-1351 and Alpelisib are presented as IC50 values, while data for Taselisib

are presented as Ki (inhibition constant) values. While both reflect potency, direct comparison

should be made with caution due to potential differences in assay conditions.

Cellular Activity: Inhibition of Cell Growth
The functional consequence of PI3Kα inhibition is a reduction in cell proliferation, particularly in

cancer cell lines with activating mutations in the PIK3CA gene, which encodes the p110α

catalytic subunit of PI3K. The growth inhibitory (GI50) concentrations for CNX-1351 have been

determined in relevant cancer cell lines.

Table 2: Comparison of Anti-proliferative Activity (GI50/IC50) in Cancer Cell Lines

Inhibitor
MCF-7 (Breast Cancer)
(nM)

SKOV3 (Ovarian Cancer)
(nM)

CNX-1351 54.7 77.6

Alpelisib ~530 Not available

Taselisib ~2.5 - 90 Not available

Note: The reported values for Alpelisib and Taselisib in MCF-7 cells vary across different

studies and assay conditions (e.g., incubation time, specific assay used). Direct comparison of
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absolute values should be interpreted with this in mind.

The PI3K/AKT/mTOR Signaling Pathway
CNX-1351, like other PI3Kα inhibitors, exerts its effects by blocking the PI3K/AKT/mTOR

signaling cascade, a central pathway that regulates cell growth, proliferation, survival, and

metabolism.
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To cite this document: BenchChem. [CNX-1351: A Covalent Tool for Selective PI3Kα
Validation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620015/docs#cnx-1351-a-covalent-tool-for-
selective-pi3k-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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